2-Chloro-5-chloromethylthiazole hydrochloride

• CAS No.: 188990-69-4
• Molecular Formula: C4H4Cl3NS
• Molecular Weight: 204.5 g/mol
• IUPAC Name: 2-chloro-5-(chloromethyl)-1,3-thiazole;hydrochloride
• InChI: InChI=1S/C4H3Cl2NS.ClH/c5-1-3-2-7-4(6)8-3;/h2H,1H2;1H
• InChI Key: VCAWEGCDGOALHI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)Cl)CCl.Cl

Description

2-Chloro-5-chloromethylthiazole hydrochloride is a useful research compound. Its molecular formula is C4H4Cl3NS and its molecular weight is 204.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 45 g of 3-chloroprop-1-enyl isothiocyanate in 90 ml of 1,2-dichloroethane, 50.5 g of sulphuryl chloride was added over 10 hours at -10° C. The reaction mixture was allowed to warm to 25° C. overnight, to complete the reaction. The solution was cooled to -15° C. and the product, a pale yellow solid, was isolated by filtration and washed with hexane. 38.2 g of 2-chloro-5-(chloromethyl) thiazole hydrochloride was thus obtained, having a melting point of 59°-61° C. and being a yield of 61.6%.